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The Cu-Si system consists of terminal solid solutions, (Cu) and (Si), and several intermediate

phases. The copper-rich side of the diagram is particularly complex, featuring numerous

intermetallic compounds.[1][3] Many of these phases, such as β and δ, are only stable at high

temperatures and cannot be retained by quenching.[4][5] The η phase (Cu3Si) is notable for its

polymorphic nature, existing in three different modifications: η, η', and η''.[1][6]

Table 1: Crystal Structure and Composition of Phases in the Cu-Si System
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Phase
Compositio
n (at.% Si)

Pearson
Symbol

Crystal
System

Space
Group

Notes

(Cu) 0 - 11 cF4 Cubic Fm-3m
FCC solid
solution of
Si in Cu.[3]

β 14.3 - 16.5 cI2 Cubic Im-3m

High-

temperature

bcc phase.[3]

[4]

γ 22.7 - 26.3 hR*
Rhombohedr

al
R-3m [3]

γ' 24.1 - 26.3 hR*
Rhombohedr

al
R-3

Intermediate

temperature

modification.

[3][6]

γ'' (η'') 24.3 - 26.3 o** Orthorhombic -

Low-

temperature

modification

of Cu3Si.[3]

[6]

δ 17 - 18 cP20 Cubic P4₁32

βMn

prototype

structure.[3]

ε
~21.2

(Cu₁₅Si₄)
cI176 Cubic I-43d

Stability is

debated; may

be kinetically

inhibited.[1]

[4][5]

η 24.1 - 26.3 hR*
Rhombohedr

al
R-3m

High-

temperature

modification

of Cu3Si.[1]

[6]
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Phase
Compositio
n (at.% Si)

Pearson
Symbol

Crystal
System

Space
Group

Notes

η' 24.1 - 26.3 hR*
Rhombohedr

al
R-3

Intermediate

temperature

modification

of Cu3Si.[1]

[6]

(Si) ~100 cF8 Cubic Fd-3m

Diamond

cubic solid

solution of Cu

in Si.[3]

Note: The nomenclature for the polymorphic forms of Cu₃Si (γ and η) can be inconsistent in

literature. This table reflects common designations.[1][3]

Invariant Reactions
The transformations within the Cu-Si system are governed by several invariant reactions,

where three phases are in equilibrium at a specific temperature and composition. These

include eutectic, peritectic, eutectoid, and peritectoid reactions.[7][8][9][10]

Table 2: Key Invariant Reactions in the Cu-Si System
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Reaction Type Temperature (°C)
Approx.
Composition (at.%
Si)

Reaction Equation

Peritectic 1023 ~11 L + (Cu) ↔ β

Peritectic 842 ~15 L + β ↔ κ

Eutectic 802.5 12.1 L ↔ (Cu) + κ

Eutectoid 780 ~12 κ ↔ (Cu) + γ

Congruent Melting 859 25 L ↔ η

Peritectoid 735 ~17.5 β + δ ↔ γ

Eutectoid 710 ~16 β ↔ (Cu) + γ

Eutectoid 552 ~12.5 κ ↔ (Cu) + η''

Data synthesized from multiple sources, precise values may vary slightly between

assessments.[1][11]
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Figure 1: Visualization of key invariant solid-state reactions.
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Experimental Determination Protocols
The determination of the Cu-Si phase diagram is accomplished through a combination of

experimental techniques designed to identify phase transition temperatures, crystal structures,

and compositions.[1][4]

1. Sample Preparation and Synthesis:

Alloy Preparation: High-purity copper and silicon are weighed to precise compositions and

melted together, often using induction melting in a vacuum or inert atmosphere to prevent

oxidation.[6] Alternatively, powder metallurgy techniques can be employed.[12]

Homogenization: The resulting alloys are annealed at elevated temperatures for extended

periods (e.g., 24 hours or more) to ensure a uniform chemical composition and achieve

thermodynamic equilibrium.[6]

2. Thermal Analysis:

Differential Thermal Analysis (DTA): This is a primary technique for identifying the

temperatures of phase transformations.[1][4] A sample is heated or cooled at a controlled

rate alongside a thermally inert reference material. Phase transitions, which are endothermic

or exothermic, are detected as temperature differences between the sample and the

reference. These events correspond to liquidus, solidus, eutectic, and other transformation

temperatures.[13]

3. Structural and Compositional Analysis:

X-ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the phases

present in an alloy at different temperatures.[4][12] By analyzing the diffraction patterns, the

specific phases (e.g., η'', η', η) can be determined. High-temperature XRD allows for in-situ

analysis of phases that are not stable at room temperature.[5][6]

Microscopy and Microanalysis:

Optical and Scanning Electron Microscopy (SEM): These methods are used to visualize

the microstructure of the alloys, revealing the morphology, distribution, and relative

amounts of the different phases.[4][5]
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Electron Probe Microanalysis (EPMA): This technique provides quantitative chemical

analysis of the individual phases observed in the microstructure, allowing for the precise

determination of phase boundaries.[1][4]
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Figure 2: Experimental workflow for phase diagram determination.

Phase Transformation Pathway: Cooling of a Cu-
25at%Si Alloy
To illustrate the phase transformations, consider the cooling of an alloy with a composition of

approximately Cu-25at%Si from the liquid state. This composition is close to the congruently

melting η phase.

Above 859°C: The alloy is a homogeneous liquid (L).
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At 859°C: The liquid begins to solidify directly into the high-temperature η phase. This is a

congruent melting point, so the entire liquid transforms to η at this constant temperature.[1]

Between 859°C and ~620°C: The alloy consists entirely of the solid η phase.

At ~620°C: A polymorphic transformation begins, with the η phase transforming into the

intermediate-temperature η' phase.[1]

Between ~620°C and ~570°C: The alloy consists of the solid η' phase.

At ~570°C: A second polymorphic transformation occurs as the η' phase transforms into the

low-temperature η'' phase.[1]

Below ~570°C: The stable phase at room temperature is η''.

> 859°C: Liquid (L)

859°C: L → η

Cooling

~620°C: η → η'

Cooling

~570°C: η' → η''

Cooling

Room Temp: η''

Cooling
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Click to download full resolution via product page

Figure 3: Cooling pathway for a near-stoichiometric Cu₃Si alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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